Cas no 1806963-89-2 ((5-Amino-2-bromo-4-pyridyl)methanol)

• Product Name: (5-Amino-2-bromo-4-pyridyl)methanol
• CAS No: 1806963-89-2
• MF: C₆H₇BrN₂O
• MW: 203.036580324173
• MDL: MFCD28715209
• CID: 4898707
• PubChem ID: 131169081
• Update Time: 2026-02-27

(5-Amino-2-bromo-4-pyridyl)methanol Chemical and Physical Properties

Names and Identifiers

• (5-amino-2-bromo-4-pyridyl)methanol
• 5-Amino-2-bromopyridine-4-methanol
• (5-Amino-2-bromopyridin-4-yl)methanol
• SY322913
• SCHEMBL24681204
• CS-0309874
• P19795
• 1806963-89-2
• MFCD28715209
• BS-43700
• (5-Amino-2-bromo-4-pyridyl)methanol

• MDL： MFCD28715209
• Inchi： 1S/C6H7BrN2O/c7-6-1-4(3-10)5(8)2-9-6/h1-2,10H,3,8H2
• InChI Key： XVXMXWDJSOGLNL-UHFFFAOYSA-N
• SMILES： BrC1=CC(CO)=C(C=N1)N

Computed Properties

• Exact Mass: 201.97418g/mol
• Monoisotopic Mass: 201.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 59.1

Additional information on (5-Amino-2-bromo-4-pyridyl)methanol

Comprehensive Overview of (5-Amino-2-bromo-4-pyridyl)methanol (CAS No. 1806963-89-2): Properties, Applications, and Research Insights

(5-Amino-2-bromo-4-pyridyl)methanol (CAS No. 1806963-89-2) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its bromo-substituted pyridine core and amino-methanol functional group, has garnered attention for its unique reactivity and versatility in synthetic chemistry. Researchers and industry professionals are increasingly exploring its applications in drug discovery, catalysis, and material science, aligning with trends in green chemistry and sustainable synthesis.

The molecular structure of (5-Amino-2-bromo-4-pyridyl)methanol features a 5-amino group and a 2-bromo substituent on the pyridine ring, coupled with a hydroxymethyl moiety at the 4-position. This arrangement enables diverse cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig transformations, which are critical for constructing complex heterocyclic scaffolds. Recent studies highlight its role as a building block for kinase inhibitors and antiviral agents, addressing current demands for targeted therapies and precision medicine.

In the context of AI-driven drug design, (5-Amino-2-bromo-4-pyridyl)methanol exemplifies how small-molecule libraries can accelerate high-throughput screening. Its computational chemistry parameters, including logP and polar surface area, make it a candidate for QSAR modeling—a topic frequently searched in cheminformatics forums. Additionally, its compatibility with flow chemistry techniques aligns with industry shifts toward continuous manufacturing, a hot topic in process optimization.

From a safety and handling perspective, this compound requires standard precautions for laboratory use, such as glove box or fume hood protocols. While not classified as hazardous under major regulatory frameworks, its brominated nature warrants attention to waste disposal guidelines—an area increasingly scrutinized in ESG (Environmental, Social, and Governance)-focused research.

The commercial availability of (5-Amino-2-bromo-4-pyridyl)methanol (CAS No. 1806963-89-2) through specialty chemical suppliers has expanded, driven by demand from CROs (Contract Research Organizations) and academic labs. Pricing trends reflect its niche status, with discussions on bulk synthesis and cost-effective routes frequently appearing in patent literature. Analysts note its inclusion in fragment-based drug discovery (FBDD) kits, underscoring its relevance to next-generation therapeutics.

Future research directions may explore its metal-organic framework (MOF) applications or bioconjugation potential—topics trending in nanotechnology and biopharmaceutical circles. As structure-activity relationship (SAR) studies evolve, this compound’s role in addressing undruggable targets could further elevate its profile. For those querying "pyridine derivatives in medicinal chemistry" or "bromo-substituted building blocks", (5-Amino-2-bromo-4-pyridyl)methanol offers a compelling case study.